N-[(3-methoxyphenyl)methyl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C18H17N3O3S/c1-24-14-5-2-4-13(10-14)11-19-17(22)12-21-18(23)8-7-15(20-21)16-6-3-9-25-16/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: YJKRLCWNLQBHGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

The synthesis and study of compounds with specific methoxyphenyl and acetamide groups are of considerable interest due to their potential pharmacological activities. These compounds, including N-[(3-methoxyphenyl)methyl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide, often exhibit significant biological activities, making them valuable in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds often involves a multi-step process, including acylation, chlorination, and alkylation. For instance, derivatives of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide were synthesized from precursors through N-chloroacetylation and N-alkylation, characterized by 1H NMR, IR, and MS (Yang Jing, 2010).

Molecular Structure Analysis

The molecular structure of compounds in this class is typically confirmed through spectroscopic methods such as NMR, IR, and sometimes X-ray crystallography. These techniques provide insights into the arrangement of atoms within the molecule and are essential for understanding its chemical behavior.

Chemical Reactions and Properties

Compounds with methoxyphenyl and acetamide groups can participate in various chemical reactions, including hydrolysis and oxidation. For example, the metabolism of 2-methoxy-N-[3-[4-[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]anilino]-6-quinazolinyl]prop-2-enyl]acetamide (CP-724,714) involves oxidation by aldehyde oxidase and cytochrome P450s, highlighting the chemical reactivity of such structures (Kazuko Inoue et al., 2023).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many drugs work by binding to a specific protein in the body and altering its function.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These could be assessed through laboratory testing and risk assessment.

Future Directions

Future research on this compound could involve further studies to determine its biological activity, potential uses, and safety profile. It could also involve efforts to optimize its synthesis and improve its properties.